3-chloro-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 3-chloro-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H13ClN2O3S/c1-24-15-7-3-4-11-9-16(25-17(11)15)14-10-26-19(21-14)22-18(23)12-5-2-6-13(20)8-12/h2-10H,1H3,(H,21,22,23)
• InChI Key: DEWFMWYBSZFXFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H13ClN2O3S
• Molecular Weight: 384.8 g/mol

Description

“3-chloro-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide” is a chemical compound with the molecular formula C19H13ClN2O3S. It contains a benzamide group, a thiazole group, and a benzofuran group. Benzofuran derivatives are known to have a wide range of biological and pharmacological applications.

Scientific Research Applications

Anticancer Activity

• Research Findings : Compound 36, which contains a benzofuran moiety, demonstrated significant cell growth inhibitory effects. .

Antimicrobial Properties

• Research Insights : Benzofuran derivatives have shown promise as antimicrobial agents. .

Mechanism of Action

The mechanism of action would depend on the specific biological or pharmacological activity of the compound. Some benzofuran derivatives are known to have antimicrobial activity, which could involve various mechanisms of action.

Future Directions

Benzofuran derivatives are a focus of ongoing research due to their wide range of biological and pharmacological applications. Future research could explore the specific activities of this compound and develop potential applications.